![molecular formula C15H20ClN3O2S B6269902 N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride CAS No. 2742654-09-5](/img/no-structure.png)
N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride
Overview
Description
N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride is a useful research compound. Its molecular formula is C15H20ClN3O2S and its molecular weight is 341.9. The purity is usually 91.
BenchChem offers high-quality N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide hydrochloride involves the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form 2-methoxyphenylacetyl chloride. This intermediate is then reacted with 2-amino-3,5-dimethylthiazole-4-carboxamide to form the desired compound, which is then converted to its hydrochloride salt form.", "Starting Materials": [ "2-methoxyphenylacetic acid", "thionyl chloride", "2-amino-3,5-dimethylthiazole-4-carboxamide", "hydrochloric acid" ], "Reaction": [ "1. 2-methoxyphenylacetic acid is reacted with thionyl chloride to form 2-methoxyphenylacetyl chloride.", "2. 2-methoxyphenylacetyl chloride is then reacted with 2-amino-3,5-dimethylthiazole-4-carboxamide in the presence of a base such as triethylamine to form N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5-dimethyl-1,2-thiazole-4-carboxamide.", "3. The resulting compound is then converted to its hydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS RN |
2742654-09-5 |
Molecular Formula |
C15H20ClN3O2S |
Molecular Weight |
341.9 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
